Cas no 628736-71-0 (1H-Indole-1-acetic acid, 2,5-dimethyl-)

1H-Indole-1-acetic acid, 2,5-dimethyl- structure
628736-71-0 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-
CAS No:628736-71-0
MF:C12H13NO2
MW:203.237123250961
CID:429374
PubChem ID:18735250
Update Time:2025-04-19

1H-Indole-1-acetic acid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 2,5-dimethyl-
    • 2-(2,5-dimethylindol-1-yl)acetic acid
    • 2,5-dimethyl-1H-indol-1-acetic acid
    • (2,5-Dimethyl-1H-indol-1-yl)acetic acid
    • IRPKMZCFKRMUIF-UHFFFAOYSA-N
    • AKOS023770906
    • (2,5-dimethyl-1H-indol-1-yl}acetic acid
    • SCHEMBL3005494
    • 628736-71-0
    • F1913-0261
    • 2-(2,5-dimethyl-1H-indol-1-yl)acetic acid
    • DTXSID20595887
    • Inchi: 1S/C12H13NO2/c1-8-3-4-11-10(5-8)6-9(2)13(11)7-12(14)15/h3-6H,7H2,1-2H3,(H,14,15)
    • InChI Key: IRPKMZCFKRMUIF-UHFFFAOYSA-N
    • SMILES: OC(CN1C(C)=CC2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
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